Cas no 1805191-52-9 (6-(Difluoromethyl)-2-fluoro-4-hydroxy-3-iodopyridine)

• Product Name: 6-(Difluoromethyl)-2-fluoro-4-hydroxy-3-iodopyridine
• CAS No: 1805191-52-9
• MF: C₆H₃F₃INO
• MW: 288.993804216385
• CID: 4806491
• Update Time: 2025-06-13

6-(Difluoromethyl)-2-fluoro-4-hydroxy-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-4-hydroxy-3-iodopyridine

• Inchi： 1S/C6H3F3INO/c7-5(8)2-1-3(12)4(10)6(9)11-2/h1,5H,(H,11,12)
• InChI Key： MDMADNGPTYCIHS-UHFFFAOYSA-N
• SMILES： IC1C(C=C(C(F)F)NC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1

Additional information on 6-(Difluoromethyl)-2-fluoro-4-hydroxy-3-iodopyridine

Introduction to 6-(Difluoromethyl)-2-fluoro-4-hydroxy-3-iodopyridine (CAS No. 1805191-52-9)

6-(Difluoromethyl)-2-fluoro-4-hydroxy-3-iodopyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1805191-52-9, belongs to the pyridine class of heterocyclic aromatic compounds. Pyridines are known for their diverse biological activities and have been extensively studied for their potential in drug discovery. The unique structural features of this compound, particularly the presence of difluoromethyl, fluoro, and hydroxy substituents, as well as an iodine atom, make it a promising candidate for various applications in medicinal chemistry.

The compound's molecular structure is characterized by a pyridine ring that is functionalized with multiple substituents. The difluoromethyl group introduces electron-withdrawing properties, which can influence the reactivity and binding affinity of the molecule. Similarly, the fluoro group is known to enhance metabolic stability and binding interactions with biological targets. The hydroxy group provides a site for hydrogen bonding, which is crucial for interactions with proteins and enzymes. The presence of an iodine atom at the 3-position allows for further chemical modifications, making it a versatile building block for synthesizing more complex molecules.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motifs present in 6-(Difluoromethyl)-2-fluoro-4-hydroxy-3-iodopyridine align well with these trends, as they provide multiple opportunities for optimizing pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity. The iodine atom serves as a handle for introducing additional functional groups through palladium-catalyzed coupling reactions, such as Suzuki or Stille couplings. These reactions are particularly useful for constructing biaryl structures, which are common motifs in many bioactive molecules.

The pharmacological potential of 6-(Difluoromethyl)-2-fluoro-4-hydroxy-3-iodopyridine has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including kinases and transcription factors. The combination of the difluoromethyl, fluoro, and hydroxy groups enhances its ability to bind to these targets with high affinity. Additionally, the presence of the iodine atom allows for further derivatization to fine-tune its pharmacological profile.

In one notable study, researchers demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. The study highlighted the importance of the difluoromethyl group in improving metabolic stability and reducing off-target effects. Another study focused on the anti-inflammatory properties of these derivatives, showing that they can modulate inflammatory pathways by interacting with key enzymes and cytokines.

The development of novel synthetic methodologies has also been a focus area for researchers working with this compound. Techniques such as flow chemistry have been employed to improve scalability and reproducibility of synthetic routes. These advancements have made it possible to produce larger quantities of the compound for both research and commercial purposes.

The future prospects of 6-(Difluoromethyl)-2-fluoro-4-hydroxy-3-iodopyridine are promising, with ongoing research aimed at expanding its applications in drug discovery. Novel derivatives are being designed to enhance their therapeutic efficacy and reduce potential side effects. Additionally, computational modeling and virtual screening techniques are being used to identify new analogs with improved properties.

The compound's versatility makes it a valuable tool for medicinal chemists seeking to develop new drugs. Its unique structural features provide multiple opportunities for optimization, allowing researchers to tailor its properties to specific therapeutic needs. As our understanding of biological targets continues to grow, compounds like 6-(Difluoromethyl)-2-fluoro-4-hydroxy-3-iodopyridine will play an increasingly important role in the discovery and development of new treatments.